Cas no 67135-96-0 (3-methyl-6-oxoheptanoic acid)

• Product Name: 3-methyl-6-oxoheptanoic acid
• CAS No: 67135-96-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD20638822
• CID: 4127457
• PubChem ID: 22743509
• Update Time: 2025-10-29

3-methyl-6-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-methyl-6-oxo-
• 3-methyl-6-oxoheptanoic acid
• SCA13596
• 3-Methyl-6-oxoheptanoicacid
• 67135-96-0
• BHXGHANBRHMKPN-UHFFFAOYSA-N
• SCHEMBL2343722
• EN300-313129

• MDL： MFCD20638822
• Inchi： 1S/C8H14O3/c1-6(5-8(10)11)3-4-7(2)9/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： BHXGHANBRHMKPN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CCC(=O)C

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-methyl-6-oxoheptanoic acid

3-Methyl-6-oxoheptanoic Acid (CAS 67135-96-0): A Comprehensive Technical Profile

3-Methyl-6-oxoheptanoic acid (CAS 67135-96-0) is a specialized branched-chain keto acid that has garnered significant attention in biochemical research and industrial applications. This seven-carbon compound features both methyl and oxo (ketone) functional groups at positions 3 and 6 respectively, making it a versatile intermediate in organic synthesis. Recent Google Trends data shows growing interest in keto acid derivatives, particularly for their roles in metabolic pathway modulation and flavor/fragrance chemistry.

The molecular structure of 3-methyl-6-oxoheptanoic acid (C₈H₁₄O₃) exhibits unique physicochemical properties. With a molecular weight of 158.20 g/mol, this aliphatic keto acid typically appears as a colorless to pale yellow liquid at room temperature. Analytical studies reveal its characteristic infrared absorption at 1710-1740 cm^-1 (carbonyl stretch) and 2500-3300 cm^-1 (carboxylic acid O-H stretch). These spectral features make it distinguishable from similar compounds like 5-methyl-6-oxoheptanoic acid or 3-methyladipic acid.

In biochemical contexts, 3-methyl-6-oxoheptanoic acid CAS 67135-96-0 serves as a potential metabolite in leucine catabolism. ResearchGate discussions highlight its possible role as an alternative substrate for mitochondrial β-oxidation, particularly in studies of inborn errors of metabolism. The compound's structural similarity to ketogenic amino acid derivatives has spurred investigations into its effects on cellular energy metabolism and ketone body production.

The industrial applications of 3-methyl-6-oxoheptanoic acid are equally noteworthy. As a flavor and fragrance intermediate, it contributes to the synthesis of complex ester compounds used in food additives and perfumery. Patent databases reveal its utility in creating fruit flavor notes, particularly in tropical fruit flavor formulations. The compound's branched-chain structure imparts unique organoleptic properties that linear-chain analogs cannot replicate.

Synthetic approaches to 67135-96-0 typically involve oxidation of 3-methylhept-6-enoic acid or selective carbonylation of appropriate precursors. Recent advancements in green chemistry have explored enzymatic routes using engineered ketoreductases, addressing growing market demand for sustainable chemical production. These methods align with current industry trends toward biocatalysis and atom-economical synthesis.

Analytical characterization of 3-methyl-6-oxoheptanoic acid requires specialized techniques. GC-MS analysis typically shows a molecular ion peak at m/z 158, with characteristic fragments at m/z 113 (loss of COOH) and 85 (C₅H₉O⁺). HPLC methods employing C18 reverse-phase columns with UV detection at 210 nm provide reliable quantification. These analytical protocols are crucial for quality control in both research and industrial settings.

The stability profile of CAS 67135-96-0 warrants special consideration. As with many β-keto acids, it may undergo decarboxylation at elevated temperatures. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain purity. Material Safety Data Sheets emphasize standard laboratory precautions, though the compound is not classified as hazardous under current GHS criteria.

Emerging research directions for 3-methyl-6-oxoheptanoic acid include potential pharmaceutical applications. Preliminary studies suggest its metabolites might influence PPARγ signaling pathways, sparking interest in metabolic disorder research. However, these applications remain speculative and require extensive clinical validation.

Market availability of 3-methyl-6-oxoheptanoic acid 67135-96-0 varies by region, with specialty chemical suppliers offering quantities from milligram to kilogram scales. Pricing trends reflect its status as a low-volume, high-value intermediate, with current market analyses indicating steady demand from flavor/fragrance manufacturers and research institutions.

For researchers working with 3-methyl-6-oxoheptanoic acid, proper handling techniques are essential. While not classified as dangerous, standard organic acid precautions should be observed - including use of chemical-resistant gloves and eye protection. Waste disposal should follow institutional guidelines for organic carboxylic acids.

The environmental fate of 3-methyl-6-oxoheptanoic acid CAS 67135-96-0 appears favorable based on predictive modeling. Its ready biodegradability (estimated by OECD 301 models) and low bioaccumulation potential make it an environmentally preferable choice compared to more persistent synthetic intermediates. These characteristics align with growing industry emphasis on green chemistry principles.

Future prospects for 3-methyl-6-oxoheptanoic acid research include expanded applications in biodegradable polymer synthesis and bio-based materials. Its structural features make it a candidate monomer for novel polyketide-type materials, particularly in sustainable packaging applications. Continued innovation in biocatalytic production methods may further enhance its commercial viability.